Cas no 54917-78-1 (Benzene, (3,3,3-trimethoxypropyl)-)

• Product Name: Benzene, (3,3,3-trimethoxypropyl)-
• CAS No: 54917-78-1
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 1592257
• PubChem ID: 21527217
• Update Time: 2025-11-01

Benzene, (3,3,3-trimethoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (3,3,3-trimethoxypropyl)-
• 3,3,3-trimethoxypropylbenzene
• (3,3,3-Trimethoxypropyl)benzene
• DB-179177
• AKOS011074195
• SCHEMBL6554382
• DTXSID80615590
• tri-methoxy phenylpropane
• 54917-78-1

• Inchi： 1S/C12H18O3/c1-13-12(14-2,15-3)10-9-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
• InChI Key： BMAONYUMXZEVJB-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC=CC=1)(OC)OC

Computed Properties

• Exact Mass: 210.12564
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Additional information on Benzene, (3,3,3-trimethoxypropyl)-

Benzene, (3,3,3-trimethoxypropyl)- (CAS No. 54917-78-1): A Comprehensive Overview

Benzene, (3,3,3-trimethoxypropyl)- (CAS No. 54917-78-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, also known as 3,3,3-trimethoxypropylbenzene, is characterized by its distinctive molecular structure and a wide range of potential applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this compound.

The molecular formula of Benzene, (3,3,3-trimethoxypropyl)- is C₁₀H₁₆O₃, and its molecular weight is approximately 196.22 g/mol. The compound features a benzene ring with a substituted propyl chain that is triply functionalized with methoxy groups. This unique structure imparts specific chemical and physical properties that make it valuable in various scientific and industrial applications.

One of the key aspects of Benzene, (3,3,3-trimethoxypropyl)- is its solubility profile. It is generally soluble in organic solvents such as ethanol and dichloromethane but has limited solubility in water. This property makes it suitable for use in organic synthesis and as a solvent in various chemical reactions. Additionally, the presence of the methoxy groups enhances the compound's stability and reactivity under different conditions.

In terms of synthesis, Benzene, (3,3,3-trimethoxypropyl)- can be prepared through several methods. One common approach involves the reaction of benzene with 3-chloro-1-propanol followed by methylation using methyl iodide or dimethyl sulfate. Another method involves the Grignard reaction of benzene with 3-bromopropyl trimethyl orthoformate. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for research and industrial use.

Recent research has highlighted the potential applications of Benzene, (3,3,3-trimethoxypropyl)- in pharmaceutical development. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antioxidant properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Benzene, (3,3,3-trimethoxypropyl)- derivatives can effectively inhibit the production of pro-inflammatory cytokines in vitro. This finding suggests potential therapeutic applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Furthermore, Benzene, (3,3,3-trimethoxypropyl)- has been explored for its use as a precursor in the synthesis of more complex molecules with potential medicinal value. Researchers at the University of California have developed novel synthetic pathways to convert Benzene, (3,3,3-trimethoxypropyl)- into compounds with enhanced pharmacological properties. These derivatives have shown promise in preclinical studies for their ability to cross the blood-brain barrier and target specific neurological disorders.

The environmental impact of Benzene, (3,3,3-trimethoxypropyl)- is another area of ongoing research. While it is generally considered safe for use in controlled laboratory settings, proper handling and disposal practices are essential to minimize any potential environmental risks. Studies have shown that the compound degrades readily under natural conditions and does not persist in the environment for extended periods.

In conclusion, Benzene, (3,3,3-trimethoxypropyl)- (CAS No. 54917-78-1) is a multifaceted compound with a rich array of chemical properties and potential applications. Its unique structure and reactivity make it an invaluable tool in organic synthesis and pharmaceutical research. As ongoing research continues to uncover new insights into its biological activities and environmental behavior, Benzene, (3,3,3-trimethoxypropyl)- remains a subject of significant interest for scientists and researchers worldwide.